5-amino-1,3-diazinan-2-one hydrochloride
Overview
Description
5-amino-1,3-diazinan-2-one hydrochloride (5-ADH) is an organic compound widely used in various scientific and industrial applications. It is an important intermediate in the synthesis of many organic compounds, such as dyes, pharmaceuticals, and other materials. 5-ADH is also used in the synthesis of some biologically active compounds, such as antibiotics and anti-cancer drugs. In
Scientific Research Applications
5-amino-1,3-diazinan-2-one hydrochloride is widely used in scientific research applications. It is used in the synthesis of various organic compounds, such as dyes, pharmaceuticals, and other materials. It is also used in the synthesis of some biologically active compounds, such as antibiotics and anti-cancer drugs. 5-amino-1,3-diazinan-2-one hydrochloride is also used in the synthesis of some proteins and peptides, such as insulin and growth hormones. It is also used in the synthesis of some polymers, such as polyethylene.
Mechanism of Action
The mechanism of action of 5-amino-1,3-diazinan-2-one hydrochloride is not fully understood. It is believed that the reaction of 1,3-diazinan-2-one with an amine in the presence of an acid catalyst results in the formation of 5-amino-1,3-diazinan-2-one hydrochloride. The reaction is believed to involve the formation of an intermediate, which is then hydrolyzed to form 5-amino-1,3-diazinan-2-one hydrochloride.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-amino-1,3-diazinan-2-one hydrochloride are not well understood. However, it has been reported that 5-amino-1,3-diazinan-2-one hydrochloride can inhibit the enzyme tyrosinase, which is involved in the production of melanin in the skin. In addition, 5-amino-1,3-diazinan-2-one hydrochloride has been reported to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-amino-1,3-diazinan-2-one hydrochloride in lab experiments is its high yield and ease of synthesis. The reaction is usually carried out in aqueous solution and does not require any special equipment or reagents. In addition, the reaction can be carried out in a variety of solvents, such as methanol, ethanol, and isopropanol. However, the reaction is sensitive to temperature and pH, and the yield may be reduced if the conditions are not optimal.
Future Directions
The future directions for 5-amino-1,3-diazinan-2-one hydrochloride include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of various organic compounds, such as dyes, pharmaceuticals, and other materials. In addition, further research into the mechanism of action of 5-amino-1,3-diazinan-2-one hydrochloride is needed in order to better understand its effects on various biological processes. Finally, further research into the potential applications of 5-amino-1,3-diazinan-2-one hydrochloride in the synthesis of proteins and peptides, such as insulin and growth hormones, is also needed.
Synthesis Methods
The synthesis of 5-amino-1,3-diazinan-2-one hydrochloride is usually carried out by reacting 1,3-diazinan-2-one with an amine in the presence of an acid catalyst. The reaction is usually carried out at temperatures ranging from 60 to 80 °C and in the presence of aqueous hydrochloric acid. The reaction yields 5-amino-1,3-diazinan-2-one hydrochloride in good yields. The reaction can be carried out in a variety of solvents, such as methanol, ethanol, and isopropanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-1,3-diazinan-2-one hydrochloride involves the reaction of 2-cyanoguanidine with ethyl chloroacetate to form ethyl N-(dicyanomethyl)carbamate, which is then hydrolyzed to form 5-amino-1,3-diazinan-2-one. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-cyanoguanidine", "ethyl chloroacetate", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-cyanoguanidine with ethyl chloroacetate in the presence of a base catalyst to form ethyl N-(dicyanomethyl)carbamate.", "Step 2: Hydrolyze ethyl N-(dicyanomethyl)carbamate with an acid catalyst to form 5-amino-1,3-diazinan-2-one.", "Step 3: React 5-amino-1,3-diazinan-2-one with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
2703774-39-2 |
Product Name |
5-amino-1,3-diazinan-2-one hydrochloride |
Molecular Formula |
C4H10ClN3O |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
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